Cas no 102440-24-4 (1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)-)

1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)- structure
102440-24-4 structure
Product Name:1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)-
CAS No:102440-24-4
MF:C9H13NO2
MW:167.205022573471
CID:125077
PubChem ID:57357268
Update Time:2025-04-18

1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid, 2-methyl-4-(1-methylethyl)-
    • 2-methyl-4-propan-2-yl-1H-pyrrole-3-carboxylic acid
    • Pyrrole-3-carboxylic acid, 4-isopropyl-2-methyl- (6CI)
    • DTXSID20723603
    • 4-Isopropyl-2-methyl-1H-pyrrole-3-carboxylic acid
    • 102440-24-4
    • 2-Methyl-4-(propan-2-yl)-1H-pyrrole-3-carboxylic acid
    • 1H-Pyrrole-3-carboxylic acid, 2-methyl-4-(1-methylethyl)-
    • Inchi: 1S/C9H13NO2/c1-5(2)7-4-10-6(3)8(7)9(11)12/h4-5,10H,1-3H3,(H,11,12)
    • InChI Key: LTVCHIWXEGUZJN-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)NC=C1C(C)C)=O

Computed Properties

  • Exact Mass: 167.094629g/mol
  • Monoisotopic Mass: 167.094629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 167.2g/mol
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09000
  • LogP: 2.14470
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